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Compound of Interest

Compound Name: Bromotrimethylsilane

Cat. No.: B050905 Get Quote

An In-depth Technical Guide to Bromotrimethylsilane: Physical and Chemical Properties for

Researchers and Drug Development Professionals

Introduction
Bromotrimethylsilane ((CH₃)₃SiBr), also known as trimethylsilyl bromide (TMSBr), is a

versatile organosilicon compound widely utilized in organic synthesis.[1][2][3] Its utility stems

from its role as a powerful silylating agent and its ability to selectively protect and deprotect

functional groups, making it an invaluable reagent in the synthesis of pharmaceutical

intermediates and other complex organic molecules.[4][5][6] This technical guide provides a

comprehensive overview of the physical and chemical properties of Bromotrimethylsilane,

along with experimental methodologies and key applications relevant to researchers, scientists,

and professionals in drug development.

Physical Properties
Bromotrimethylsilane is a clear, colorless to yellow liquid with a characteristic mild odor.[1][2]

[4] It is a flammable and moisture-sensitive compound that requires careful handling and

storage.[1][4][5][7][8] The key physical properties are summarized in the table below for easy

reference.
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Property Value Reference

Molecular Formula C₃H₉BrSi [1][3][8]

Molecular Weight 153.09 g/mol [1][3][8]

Appearance Clear colorless to yellow liquid [1][4]

Boiling Point 79 °C (at 760 mmHg) [1][4][5][8]

Melting Point -43 °C [1][8]

Density 1.160 g/mL at 25 °C [1][5][8]

Refractive Index (n²⁰/D) 1.424 [1][4][5]

Flash Point -1 °C to 32 °C [4][8]

Vapor Density 5.3 [8]

Vapor Pressure 100 mmHg at 25°C [1]

Chemical Properties and Reactivity
Bromotrimethylsilane is a highly reactive compound, primarily due to the polarized silicon-

bromine bond.[9] This polarization makes the silicon atom susceptible to nucleophilic attack. It

is a versatile reagent in organic synthesis, known for its mild and selective reactivity.[1][4][5]

Stability and Storage: Bromotrimethylsilane is stable under anhydrous conditions but reacts

violently with water and is moisture sensitive.[1][4][5][8] It is incompatible with strong acids,

strong oxidizing agents, and bases.[4][5][8] Proper storage involves keeping it in a tightly

closed container in a cool, dry, and well-ventilated area, away from sources of ignition and

incompatible substances, often under an inert atmosphere.[7][8][10]

Key Chemical Reactions:

Silylation: It is a powerful silylating agent, used for the protection of functional groups like

alcohols and amines.[2][4][5]

Cleavage Reactions: It is a mild and selective reagent for the cleavage of lactones,

epoxides, acetals, phosphonate esters, and certain ethers.[4][5]
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Formation of Silyl Enol Ethers: It is an effective reagent for the formation of silyl enol ethers.

[4][5]

Bromination: It can also function as a brominating agent.[2][4][5]

Reaction with Amines: Amines react with Bromotrimethylsilane to form isolable adducts,

which can then react with ketones to form enamines under mild conditions.[4][5]

Catalysis: In conjunction with other compounds, it can catalyze reactions such as the direct

allylation of alcohols.[4][5]

Experimental Protocols
Purification of Bromotrimethylsilane
Objective: To obtain high-purity Bromotrimethylsilane for use in sensitive chemical reactions.

Methodology: Fractional distillation is the recommended method for the purification of

Bromotrimethylsilane.[4][5]

Apparatus:

Round-bottom flask

Fractionating column (e.g., Vigreux or packed column)

Distillation head with a thermometer

Condenser

Receiving flask

Heating mantle

Inert gas source (e.g., nitrogen or argon)

Drying tube

Procedure:
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Assemble the distillation apparatus in a fume hood. Ensure all glassware is dry.

Charge the round-bottom flask with the impure Bromotrimethylsilane.

Flush the system with an inert gas.

Begin heating the flask gently with the heating mantle.

Carefully monitor the temperature at the distillation head. Collect the fraction that distills at

the boiling point of Bromotrimethylsilane (79 °C).

The purified product should be collected in a dry receiving flask, sealed under an inert

atmosphere, and stored in the dark.[4][5]

Determination of Physical Properties
Standard laboratory techniques are employed to determine the physical properties of

organosilicon compounds like Bromotrimethylsilane.

Boiling Point: Determined by distillation or using a micro-boiling point apparatus. The

temperature at which the liquid and vapor phases are in equilibrium at a given pressure is

recorded.

Melting Point: For compounds that are solid at room temperature, a melting point apparatus

is used. For low-melting compounds like Bromotrimethylsilane, a cryostat can be

employed.

Density: Measured using a pycnometer or a digital density meter. The mass of a known

volume of the substance is determined.

Refractive Index: Measured using a refractometer, which determines the extent to which light

is bent when it passes through the liquid.

Characterization Techniques
The structure and purity of Bromotrimethylsilane and its reaction products are typically

confirmed using a variety of spectroscopic methods common in organosilicon chemistry.[11][12]
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Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ²⁹Si): Provides detailed

information about the molecular structure. ²⁹Si NMR is particularly useful for characterizing

organosilicon compounds.[11]

Mass Spectrometry (MS): Determines the molecular weight and can provide information

about the structure from fragmentation patterns.[11]

Infrared (IR) Spectroscopy: Identifies the presence of specific functional groups.

Gas Chromatography (GC): Used to determine the purity of the volatile compound.

Visualizations
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Synthesis Methods

Halogen Exchange

BromotrimethylsilaneReaction with Bromine

Reaction with Aluminum Bromide

Chlorotrimethylsilane +
Magnesium Bromide (in Et2O) or

Sodium Bromide (in MeCN)

Hexamethyldisilane +
Bromine (in Benzene or neat)

Hexamethyldisiloxane +
Aluminum Bromide
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Impure Bromotrimethylsilane

Assemble Fractional
Distillation Apparatus

Charge Flask and
Flush with Inert Gas

Heat Gently and
Monitor Temperature

Collect Fraction
at 79 °C

Store Purified Product
under Inert Atmosphere

High-Purity Bromotrimethylsilane

Key Chemical Reactions

Bromotrimethylsilane
((CH₃)₃SiBr)

Silylation of
Alcohols/Amines

Protection

Cleavage of Ethers,
Lactones, Epoxides

Deprotection/Ring Opening

Formation of
Silyl Enol Ethers

With Carbonyls

Bromination
Reactions

As Bromine Source
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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